Cas no 141043-16-5 ((3R)-(+)-3-(Trifluoroacetamido)pyrrolidine Hydrochloride)

• Product Name: (3R)-(+)-3-(Trifluoroacetamido)pyrrolidine Hydrochloride
• CAS No: 141043-16-5
• MF: C₆H₁₀ClF₃N₂O
• MW: 218.604610919952
• MDL: MFCD02094762
• CID: 138124
• PubChem ID: 87577136
• Update Time: 2025-06-11

(3R)-(+)-3-(Trifluoroacetamido)pyrrolidine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• (R)-2,2,2-Trifluoro-N-(pyrrolidin-3-yl)acetamide hydrochloride
• (3R)-(+)-3-(Trifluoroacetamido)pyrrolidine Hydrochloride
• Acetamide, 2,2,2-trifluoro-N-(3R)-3-pyrrolidinyl-,hydrochloride (1:1)
• (3r)-(+)-3-trifluoroacetamido)pyrrolidine hydrochloride
• (R)-3-(Trifluoroacetamido)pyrrolidine HCl
• (R)-3-(trifluoroacetamido)pyrrolidine hydrochloride
• ANW-20601
• CTK8B0770
• I14-42506
• T80171
• Acetamide, 2,2,2-trifluoro-N-(3R)-3-pyrrolidinyl-, monohydrochloride (9CI)
• Acetamide,2,2,2-trifluoro-N-3-pyrrolidinyl-, monohydrochloride,(R)-
• (3R)-(+)-3(Trifluoroacetamido)pyrrolidine hydrochloride
• (3R)-(+)-3-(Trifluoroacetamido)pyrrolidineHCl
• (3R)-(+)-3-(TRIFLUOROACETAMIDO)PYRROLIDINE HYDROCHLORIDE 98+%
• (3r)-(+)-3-(trifluoroacetamido)pyrrolidinehydrochloride
• CMZSIQCZAFAEDH-PGMHMLKASA-N
• A3044
• Acetamide,2,2,2-trifluoro-N-(3R)-3-pyrrolidinyl-,hydrochloride(1:1)
• DTXSID90655164
• T1369
• FS-6054
• 2,2,2-trifluoro-N-[(3R)-pyrrolidin-3-yl]acetamide;hydrochloride
• (R)-3-(trifluoro-acetamido)pyrrolidine hydrochloride
• SCHEMBL1878764
• 2,2,2-Trifluoro-N-pyrrolidin-3-yl-acetamide; hydrochloride
• Acetamide, 2,2,2-trifluoro-N-(3R)-3-pyrrolidinyl-, hydrochloride (1:1)
• MFCD02094762
• (R)-2,2,2-Trifluoro-N-(pyrrolidin-3-yl)acetamidehydrochloride
• 141043-16-5
• 2,2,2-Trifluoro-N-[(3R)-pyrrolidin-3-yl]acetamide--hydrogen chloride (1/1)
• T71758
• AKOS015849696
• (3R)-(+)-3-(Trifluoroacetamido)pyrrolidine HCl
• J-007452
• CS-0063953
• (3r)-(+)-3-trifluoroacetamidopyrrolidine hydrochloride
• DB-023545
• 2,2,2-TRIFLUORO-N-[(3R)-PYRROLIDIN-3-YL]ACETAMIDE HYDROCHLORIDE

• MDL： MFCD02094762
• Inchi： 1S/C6H9F3N2O.ClH/c7-6(8,9)5(12)11-4-1-2-10-3-4;/h4,10H,1-3H2,(H,11,12);1H/t4-;/m1./s1
• InChI Key： CMZSIQCZAFAEDH-PGMHMLKASA-N
• SMILES： Cl.FC(C(N[C@H]1CNCC1)=O)(F)F

Computed Properties

• Exact Mass: 218.0435
• Monoisotopic Mass: 218.0433751g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 180
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.1
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: nothing

Experimental Properties

• Color/Form: Not determined
• Melting Point: 235°C
• Water Partition Coefficient: almost transparency
• PSA: 41.13
• Solubility: Not determined

(3R)-(+)-3-(Trifluoroacetamido)pyrrolidine Hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on (3R)-(+)-3-(Trifluoroacetamido)pyrrolidine Hydrochloride

Introduction to (3R)-(+)-3-(Trifluoroacetamido)pyrrolidine Hydrochloride (CAS No. 141043-16-5)

(3R)-(+)-3-(Trifluoroacetamido)pyrrolidine Hydrochloride) is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. With a CAS number of 141043-16-5, this compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study in medicinal chemistry. The unique structural features of this compound, particularly the presence of a trifluoroacetamide group and a pyrrolidine ring, contribute to its distinctive chemical and pharmacological properties.

The trifluoroacetamide moiety is a key structural element that imparts specific electronic and steric properties to the molecule. This group is known for its ability to enhance the metabolic stability and binding affinity of drug candidates, which is crucial for developing effective therapeutic agents. In contrast, the pyrrolidine ring provides a flexible scaffold that can be modified to optimize pharmacokinetic profiles and target specificity. The hydrochloride salt form of this compound further enhances its solubility and bioavailability, making it more suitable for various pharmaceutical applications.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to gain deeper insights into the interactions between (3R)-(+)-3-(Trifluoroacetamido)pyrrolidine Hydrochloride and biological targets. These studies have revealed that the compound exhibits potent activity against several enzymes and receptors involved in critical biological pathways. For instance, research has shown that this molecule interacts with enzymes such as protein kinase A (PKA) and carbonic anhydrase, which are implicated in various diseases including cancer, inflammation, and neurological disorders.

The significance of (3R)-(+)-3-(Trifluoroacetamido)pyrrolidine Hydrochloride) in medicinal chemistry is further underscored by its potential applications in drug discovery. The compound serves as a valuable scaffold for designing novel inhibitors and modulators that can address unmet medical needs. By leveraging structure-activity relationship (SAR) studies, researchers have been able to modify key functional groups to enhance the therapeutic efficacy and reduce side effects. This approach has led to the identification of several lead compounds that are currently undergoing further investigation in preclinical studies.

In addition to its role as a pharmacological tool, (3R)-(+)-3-(Trifluoroacetamido)pyrrolidine Hydrochloride) has also been explored for its potential in materials science. The unique combination of electronic properties provided by the trifluoroacetamide group makes this compound an attractive candidate for developing advanced materials with tailored functionalities. These materials could find applications in areas such as organic electronics, sensors, and coatings, where precise control over molecular interactions is essential.

The synthesis of (3R)-(+)-3-(Trifluoroacetamido)pyrrolidine Hydrochloride) presents both challenges and opportunities for synthetic chemists. The stereochemical purity of the compound is critical for its biological activity, necessitating careful control over reaction conditions during synthesis. Advances in asymmetric synthesis techniques have enabled the efficient production of enantiomerically pure forms of this molecule, which are essential for therapeutic applications. These techniques include catalytic asymmetric hydrogenation and chiral auxiliary-assisted methods, which have significantly improved the scalability and cost-effectiveness of production.

The hydrochloride salt form of this compound enhances its stability under various storage conditions, making it more practical for industrial applications. This form also improves its compatibility with other pharmaceutical excipients, facilitating formulation into final drug products. The solubility profile of (3R)-(+)-3-(Trifluoroacetamido)pyrrolidine Hydrochloride) in water and organic solvents makes it suitable for diverse delivery systems, including oral tablets, injectables, and topical formulations.

Ongoing research continues to uncover new applications and derivatives of (3R)-(+)-3-(Trifluoroacetamido)pyrrolidine Hydrochloride). For example, recent studies have investigated modifications to the trifluoroacetamide group to explore novel bioactivities. These modifications have led to the discovery of compounds with enhanced potency against specific disease targets while maintaining favorable pharmacokinetic properties. Such findings highlight the versatility of this scaffold and its potential for future drug development.

The role of computational tools in understanding the behavior of (3R)-(+)-3-(Trifluoroacetamido)pyrrolidine Hydrochloride) cannot be overstated. Molecular dynamics simulations and quantum mechanical calculations have provided valuable insights into how this compound interacts with biological targets at the atomic level. These studies have helped refine molecular models and predict potential side effects, thereby accelerating the drug discovery process. By integrating experimental data with computational predictions, researchers can make more informed decisions about optimizing lead compounds for clinical development.

In conclusion, (3R)-(+)-3-(Trifluoroacetamido)pyrrolidine Hydrochloride) (CAS No. 141043-16-5) is a multifaceted compound with significant potential in pharmaceutical research and beyond. Its unique structural features make it an attractive candidate for developing novel therapeutic agents targeting various diseases. Advances in synthetic chemistry, computational modeling, and materials science continue to expand its applications, making it a cornerstone in modern chemical research.